Cas no 4250-92-4 (2-[5-(2,5-dihydroxyphenyl)pentyl]benzene-1,4-diol)
4250-92-4 structure
Product Name:2-[5-(2,5-dihydroxyphenyl)pentyl]benzene-1,4-diol
CAS No:4250-92-4
MF:C17H20O4
MW:288.338305473328
CID:928199
PubChem ID:297395
Update Time:2025-04-19
2-[5-(2,5-dihydroxyphenyl)pentyl]benzene-1,4-diol Chemical and Physical Properties
Names and Identifiers
-
- 2-[5-(2,5-dihydroxyphenyl)pentyl]benzene-1,4-diol
- 1,5-Bis-(2,5-dihydroxy-phenyl)-pentan
- 2,2'-pentane-1,5-diyldibenzene-1,4-diol
- AC1L6RKE
- NSC168523
- 4250-92-4
- SCHEMBL13065628
- DTXSID30304967
- NSC-168523
-
- Inchi: 1S/C17H20O4/c18-14-6-8-16(20)12(10-14)4-2-1-3-5-13-11-15(19)7-9-17(13)21/h6-11,18-21H,1-5H2
- InChI Key: LIOHXZJMSITSBJ-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1CCCCCC1C=C(C=CC=1O)O)O
Computed Properties
- Exact Mass: 288.1362
- Monoisotopic Mass: 288.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 80.9Ų
Experimental Properties
- Density: 1.274
- Boiling Point: 554°C at 760 mmHg
- Flash Point: 265.4°C
- Refractive Index: 1.642
- PSA: 80.92
- LogP: 3.46450
2-[5-(2,5-dihydroxyphenyl)pentyl]benzene-1,4-diol Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
4250-92-4 (2-[5-(2,5-dihydroxyphenyl)pentyl]benzene-1,4-diol) Related Products
- 5284-29-7(2-N-Dodecylphenol)
- 18979-60-7(4-Propylbenzene-1,3-diol)
- 1300-94-3(Amylmetacresol)
- 27193-86-8(2-Dodecylphenol)
- 18979-61-8(4-Butylresorcinol)
- 644-35-9(2-Propylphenol)
- 136-77-6(Hexylresorcinol)
- 138-00-1(2,4-Di-tert-amyl phenol)
- 13331-19-6(2-Propylbenzene-1,3-diol)
- 1687-61-2(2-Ethyl-5-methylphenol)
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